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Compound of Interest

Compound Name: N-nitroso-desmethyl-sumatriptan

CAS No.: 3036581-86-6

Cat. No.: B15811018

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of commercially available certified reference

materials (CRMs) for N-nitroso-desmethyl-sumatriptan, a critical nitrosamine impurity of the

anti-migraine drug sumatriptan. Ensuring the accuracy and reliability of analytical data for this

potential mutagenic impurity is paramount in pharmaceutical quality control and regulatory

submissions. This document outlines key performance characteristics of available CRMs,

details relevant analytical methodologies, and provides insight into the biological implications of

nitrosamine impurities.

Comparison of Certified Reference Materials
The selection of a suitable CRM is a critical first step in the accurate quantification of N-
nitroso-desmethyl-sumatriptan. While a direct head-to-head comparative study is not

publicly available, this section summarizes the specifications and available data from various

suppliers to facilitate an informed decision. The primary criteria for comparison include purity,

availability of a Certificate of Analysis (CoA), and the extent of characterization data provided.
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Supplier
Product
Name

CAS
Number

Purity/Pote
ncy

Certificate
of Analysis
(CoA)

Characteriz
ation Data
Provided

Veeprho

N-Nitroso

Desmethyl

Sumatriptan

Impurity

3036581-86-

6

Not explicitly

stated, but

described as

a "highly

characterized

reference

material"

Included with

product

Meets USP,

EMA, JP, and

BP

standards.[1]

LGC

Standards

N-Nitroso

Desmethyl

Sumatriptan

3036581-86-

6

Not explicitly

stated

Certificate

delivered with

product,

indicating

mass with

high precision

-

Clearsynth

N-Nitroso

Desmethyl

Sumatriptan

impurity

3036581-86-

6

Purity by

HPLC:

98.82%

(Mixture of

isomers)

Accompanied

by Certificate

of Analysis

HPLC

Simson

Pharma

Limited

N-Nitroso

Sumatriptan

EP Impurity B

3036581-86-

6

Not explicitly

stated

Accompanied

by Certificate

of Analysis

-
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SynThink

Research

Chemicals

N-Nitroso–N-

desmethyl

sumatriptan

3036581-86-

6

Not explicitly

stated

Provided with

every product

¹H-NMR,

Mass

Spectrometry

(MS), HPLC,

Infrared

Spectroscopy

(IR),

Thermogravi

metric

Analysis

(TGA).[2]

Anonymous

Supplier

(from CoA)

N-Nitroso

Desmethyl

Sumatriptan

Not Available

HPLC Purity:

98.71%,

Potency:

98.11%

Available as

a sample

document

HPLC, TGA,

Mass, IR, ¹H

NMR.[3]

Note: The information presented is based on publicly available data from the suppliers'

websites and documentation. For the most accurate and complete information, it is essential to

contact the suppliers directly and request the latest Certificate of Analysis.

Experimental Protocols: Quantification of N-Nitroso-
Desmethyl-Sumatriptan
The accurate quantification of N-nitroso-desmethyl-sumatriptan in sumatriptan active

pharmaceutical ingredient (API) or drug product typically requires a highly sensitive and

specific analytical method, such as liquid chromatography-tandem mass spectrometry (LC-

MS/MS). The following is a representative, detailed protocol adapted from validated methods

for analogous nitrosamine impurities.[4][5]

Objective: To develop and validate a method for the determination of N-nitroso-desmethyl-
sumatriptan in sumatriptan drug substance.

1. Materials and Reagents:

N-nitroso-desmethyl-sumatriptan Certified Reference Material
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Sumatriptan Drug Substance

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Water (LC-MS grade)

Formic Acid (LC-MS grade)

Ammonium Acetate (LC-MS grade)

2. Instrumentation:

High-Performance Liquid Chromatography (HPLC) system coupled with a triple quadrupole

mass spectrometer (MS/MS) equipped with an electrospray ionization (ESI) source.

3. Chromatographic Conditions (Example):

Column: Poroshell HPH C18 column (150 × 4.6 mm, 2.7 µm) or equivalent.[4]

Mobile Phase A: 0.77 g of ammonium acetate in 1000 mL water with 0.3 mL formic acid.[4]

Mobile Phase B: Acetonitrile.[4]

Gradient Elution: A suitable gradient to separate the analyte from the API and other potential

impurities.

Flow Rate: 0.5 mL/min.

Column Temperature: 40 °C.

Injection Volume: 5 µL.

4. Mass Spectrometric Conditions (Example):

Ionization Mode: Positive Electrospray Ionization (ESI+).

Multiple Reaction Monitoring (MRM) Transitions:
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Precursor Ion (Q1): m/z 311.1 (corresponding to [M+H]⁺ of N-nitroso-desmethyl-
sumatriptan).

Product Ions (Q3): Specific fragment ions to be determined through infusion of the CRM.

For a similar compound, N-nitroso-desmethyl-zolmitriptan, transitions were 303.10 ->

273.10, 230.0, and 144.0.[4]

Source Parameters: Optimized for maximum sensitivity (e.g., capillary voltage, source

temperature, gas flows).

5. Standard and Sample Preparation:

Standard Stock Solution: Accurately weigh and dissolve the N-nitroso-desmethyl-
sumatriptan CRM in a suitable solvent (e.g., methanol) to obtain a stock solution of known

concentration.

Calibration Standards: Prepare a series of calibration standards by serially diluting the stock

solution with a suitable diluent (e.g., a mixture of mobile phase A and B) to cover the

expected concentration range of the impurity.

Sample Solution: Accurately weigh a known amount of sumatriptan drug substance and

dissolve it in the diluent to a final concentration.

6. Method Validation: The analytical method should be validated according to ICH Q2(R1)

guidelines, including the following parameters:

Specificity: The ability to assess the analyte unequivocally in the presence of components

that may be expected to be present.

Linearity: Demonstrated with a minimum of five concentration levels, with a correlation

coefficient (r²) ≥ 0.99.

Limit of Detection (LOD) and Limit of Quantification (LOQ): Determined based on signal-to-

noise ratios (e.g., 3:1 for LOD and 10:1 for LOQ). For a similar nitrosamine, LOD and LOQ

were reported as 0.010 ppm and 0.032 ppm, respectively.[4]
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Accuracy: Determined by recovery studies at multiple concentration levels (e.g., LOQ, 50%,

100%, and 150% of the specification limit). Recovery rates for a similar compound were

between 92.4% and 98.4%.[4]

Precision: Assessed at the repeatability (intra-day) and intermediate precision (inter-day)

levels, with a relative standard deviation (%RSD) typically less than 15% at the LOQ and

less than 10% at higher concentrations.

Robustness: Evaluation of the method's performance with small, deliberate variations in

method parameters (e.g., pH of mobile phase, column temperature).

Biological Signaling Pathway
Nitrosamines are a class of compounds that are of significant concern due to their carcinogenic

potential. While a specific signaling pathway for N-nitroso-desmethyl-sumatriptan is not

extensively documented, the general mechanism of action for carcinogenic nitrosamines is

well-established.[6][7][8]

Cellular Environment Molecular Events

N-Nitroso-Desmethyl-Sumatriptan
(Procarcinogen)

Cytochrome P450
Enzymes (e.g., CYP2E1, CYP2A6)

Metabolic
Activation Electrophilic Diazonium Ion
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Formation of
DNA Adducts
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during Replication

(Mutation)

Activation of Oncogenes
Inactivation of Tumor Suppressor Genes

Uncontrolled
Cell Proliferation Tumor Formation

Click to download full resolution via product page

Caption: General metabolic activation and carcinogenic pathway of nitrosamines.

The process begins with the metabolic activation of the procarcinogenic nitrosamine by

cytochrome P450 enzymes in the liver and other tissues.[9][10] This enzymatic reaction

generates a highly reactive electrophilic species, such as a diazonium ion. This ultimate

carcinogen can then covalently bind to cellular macromolecules, most critically DNA, to form

DNA adducts.[6][8] If these DNA adducts are not repaired by cellular DNA repair mechanisms,

they can lead to mispairing during DNA replication, resulting in permanent mutations. The

accumulation of mutations in critical genes, such as oncogenes and tumor suppressor genes,
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can disrupt normal cell cycle control, leading to uncontrolled cell proliferation and, ultimately,

tumor formation.[8]

Experimental Workflow
The following diagram illustrates a typical workflow for the analysis of N-nitroso-desmethyl-
sumatriptan in a pharmaceutical setting, from sample reception to final data reporting.
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Caption: Workflow for N-nitroso-desmethyl-sumatriptan analysis.

This workflow emphasizes the importance of proper sample and standard preparation, followed

by a robust and validated analytical method. System suitability tests are performed throughout
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the analytical run to ensure the continued validity of the data. The final report will contain the

quantified level of N-nitroso-desmethyl-sumatriptan, which is then compared against the

regulatory acceptable intake (AI) limit to ensure product quality and patient safety. The U.S.

FDA's current Acceptable Intake (AI) limit for N-nitroso-desmethyl-sumatriptan is 26.5

ng/day.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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